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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reaction between

elemental gold and selenic acid. Historically recognized as one of the few single acids capable

of dissolving gold, this reaction has been subject to renewed investigation, leading to a modern

understanding of its products and mechanisms. This document details the reaction conditions,

synthesis protocols, and product characterization, offering valuable insights for professionals in

chemistry and materials science.

Reaction Overview
Hot, concentrated selenic acid (H₂SeO₄) reacts with gold (Au) to form a reddish-yellow

solution.[1] For many years, the product of this reaction was believed to be gold(III) selenate,

Au₂(SeO₄)₃.[2] However, more recent studies have identified the crystalline product as a mixed-

valence gold selenite-selenate, Au₂(SeO₃)₂(SeO₄).[3][4][5][6] This discovery indicates a more

complex redox process than previously understood, where selenic acid acts as both a ligand

source and an oxidizing agent, with some of it being reduced to selenium dioxide (which can

then form selenites). The historically cited reaction is:

2Au + 6H₂SeO₄ → Au₂(SeO₄)₃ + 3H₂SeO₃ + 3H₂O[7]

The formation of the selenite-selenate suggests a reaction closer to:

2Au + 6H₂SeO₄ → Au₂(SeO₃)₂(SeO₄) + 3H₂O + SeO₂ + O₂ (Simplified representation)
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This guide will cover both the historical context and the current understanding of this

fascinating reaction.

Quantitative Data Summary
The dissolution of gold in selenic acid is highly dependent on the acid concentration and

temperature. The following table summarizes the available quantitative data on the reaction

conditions.

Selenic Acid
Concentration
(%)

Temperature
(°C)

Reaction Time Observations Reference

98 154 13 hours

Complete

dissolution of

gold wire.

[2][8]

98 130 3 days

Complete

dissolution of

gold wire.

[8]

87 154 13 days

Complete

dissolution of

gold wire.

[2][8]

87 130 >13 days
Incomplete

dissolution.
[8]

67 154 >26 days
No reaction

observed.
[8]

Concentrated ~230 - Reaction begins. [1]

Concentrated ~300 -
Reaction

proceeds readily.
[1]

98 ~150 >10 hours

Complete

dissolution of

gold wire.

[9]
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Experimental Protocols
This section provides detailed methodologies for the synthesis of the gold-selenium

compounds.

Synthesis of Gold Selenite-Selenate (Au₂(SeO₃)₂(SeO₄))
This protocol is based on modern structural characterization and is the recommended

procedure for obtaining a well-defined crystalline product.[3][4][5][6]

Materials:

Elemental gold (powder or foil)

Concentrated selenic acid (H₂SeO₄)

Teflon-lined steel autoclave

Procedure:

Place elemental gold into the Teflon liner of a steel autoclave.

Add an excess of concentrated selenic acid to the liner.

Seal the autoclave and heat it to a temperature between 150°C and 200°C.

Maintain the temperature for a period of several days to allow for the complete reaction and

crystallization.

After the reaction period, cool the autoclave to room temperature slowly.

Orange-yellow single crystals of Au₂(SeO₃)₂(SeO₄) will have formed.

Carefully decant the excess selenic acid.

Wash the crystals with a small amount of deionized water and dry them.

Historical Preparation of "Gold(III) Selenate"
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This protocol is based on earlier reports and is provided for historical context. The product of

this synthesis is likely a mixture or the selenite-selenate described above.[1][9]

Materials:

Gold leaf or fine gold wire

Concentrated selenic acid (98%)

Quartz tube or other suitable reaction vessel

Procedure:

Place the gold into the quartz tube.

Add concentrated selenic acid.

Heat the mixture to approximately 300°C. The reaction is noted to begin at around 230°C but

proceeds more rapidly at higher temperatures.[1]

Continue heating until the gold is completely dissolved, which will be indicated by the

formation of a reddish-yellow solution.

Cool the solution. Upon cooling, small yellow crystals may separate.

To induce further precipitation, the concentrated solution can be diluted with water.

Isolate the resulting yellow crystals by filtration, wash with a small amount of water, and dry.

Product Characterization
The primary and well-characterized product of the reaction is gold selenite-selenate,

Au₂(SeO₃)₂(SeO₄).

Crystallographic Data:

Crystal System: Orthorhombic

Space Group: Cmc2₁
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Unit Cell Parameters: a = 1689.1 pm, b = 630.13 pm, c = 832.7 pm[3][4]

Thermal Stability:

Au₂(SeO₃)₂(SeO₄) is thermally stable up to approximately 370°C.

Above this temperature, it undergoes a single-step decomposition to yield elemental gold.[3]

[4][5]

Spectroscopic Data:

Infrared (IR) and Raman Spectroscopy: The spectra show characteristic bands for both

selenite (SeO₃²⁻) and selenate (SeO₄²⁻) groups, confirming the mixed-anion nature of the

compound.[3][4][5]

Solid-State NMR Spectroscopy: ⁷⁷Se NMR spectra reveal distinct signals corresponding to

the different chemical environments of the selenium atoms in the selenite and selenate ions.

[3][4][5]

Diagrams
Reaction Pathway and Product Structure
The following diagram illustrates the reaction of gold with selenic acid to form gold selenite-

selenate and the coordination environment of the gold atom in the resulting crystal structure.
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Caption: Reaction pathway for the formation of gold selenite-selenate.

Experimental Workflow
This diagram outlines the general experimental workflow for the reaction of gold with selenic
acid.
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Caption: General experimental workflow for reacting gold with selenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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